Cas no 647825-30-7 (Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]-)

• Product Name: Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]-
• CAS No: 647825-30-7
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5227434
• Update Time: 2025-05-20

Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]-

• Inchi： 1S/C7H9N3O2S/c8-6(9-11)5-13-7-3-1-2-4-10(7)12/h1-4,11H,5H2,(H2,8,9)
• InChI Key： ZDIVUQYMDYFXEY-UHFFFAOYSA-N
• SMILES： C(NO)(=N)CSC1[N+]([O-])=CC=CC=1

Additional information on Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]-

Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- (CAS No. 647825-30-7): A Comprehensive Overview

Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- (CAS No. 647825-30-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-hydroxyethanimidamide 2-[(1-oxido-2-pyridinyl)thio]-, has garnered attention due to its potential therapeutic applications and unique chemical properties. This comprehensive overview aims to provide a detailed understanding of the compound, including its structure, synthesis, biological activity, and recent research developments.

Chemical Structure and Properties:

The chemical structure of Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- is characterized by a central ethanimidamide moiety with an N-hydroxy group and a 1-oxido-2-pyridinyl thio substituent. The presence of these functional groups imparts unique chemical properties to the molecule. The compound is a white to off-white solid with a molecular weight of approximately 235.3 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental applications.

Synthesis:

The synthesis of Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- involves several well-defined steps. One common approach involves the reaction of 2-chloroethylamine hydrochloride with hydroxylamine in the presence of a base to form the intermediate ethanimidamide derivative. Subsequently, this intermediate is reacted with 1-oxido-2-pyridine thiol to yield the final product. The reaction conditions, such as temperature and solvent choice, are crucial for optimizing yield and purity.

Biological Activity:

Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- has been extensively studied for its biological activity, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory and anti-cancer properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- has demonstrated significant anti-cancer activity. It has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that the compound could be developed into a novel therapeutic agent for cancer treatment.

Clinical Trials and Research Developments:

The potential therapeutic applications of Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- have led to several preclinical and early-stage clinical trials. Preclinical studies have shown promising results in animal models of inflammatory diseases and cancer. For instance, in a mouse model of colitis, treatment with the compound significantly reduced inflammation and improved disease outcomes.

In human clinical trials, preliminary data have indicated that Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- is well-tolerated with minimal side effects. Phase I trials have focused on assessing safety and pharmacokinetics, while Phase II trials are underway to evaluate efficacy in specific patient populations. These ongoing studies aim to provide further insights into the therapeutic potential of the compound.

Conclusion:

Ethanimidamide, N-hydroxy-2-[(1-oxido-2-pyridinyl)thio]- (CAS No. 647825-30-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing treatments for inflammatory diseases and cancer.